Cas no 1246471-29-3 (N-Boc-3-bromo-6-nitroindole)

N-Boc-3-bromo-6-nitroindole structure
N-Boc-3-bromo-6-nitroindole structure
Product Name:N-Boc-3-bromo-6-nitroindole
CAS No:1246471-29-3
MF:C13H13BrN2O4
MW:341.157322645187
MDL:MFCD17169909
CID:1056356
Update Time:2025-07-28

N-Boc-3-bromo-6-nitroindole Chemical and Physical Properties

Names and Identifiers

    • N-Boc-3-bromo-6-nitroindole
    • 1-(4-tert-butylphenyl)-4-oxocyclohexane-1-carboxylic acid
    • 1-(4-tert-Butylphenyl)-4-oxocyclohexanecarboxylic Acid
    • MDL： MFCD17169909
    • Inchi： 1S/C13H13BrN2O4/c1-13(2,3)20-12(17)15-7-10(14)9-5-4-8(16(18)19)6-11(9)15/h4-7H,1-3H3
    • InChI Key： GPNILAWQQQYXJF-UHFFFAOYSA-N
    • SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=C(C=CC=21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 274.15700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 54.37000
  • LogP: 3.44960

N-Boc-3-bromo-6-nitroindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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